
Introduction: Unveiling the Dual Functionality of
1,2-Epoxy-7-octene

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 1,2-Epoxy-7-octene

CAS No.: 19600-63-6

Cat. No.: B1584060 Get Quote

1,2-Epoxy-7-octene is a versatile bifunctional molecule that is garnering significant interest

across various chemical sectors, from polymer science to pharmaceutical development. Its

unique structure, featuring both a reactive oxirane (epoxide) ring and a terminal alkene (double

bond), allows for selective and sequential chemical transformations.[1] This dual reactivity

makes it a valuable intermediate in organic synthesis.[2][3][4][5][6]

The aliphatic carbon chain imparts flexibility, while the distinct reactivity of the epoxide and vinyl

groups enables its use in creating complex molecular architectures.[1] In the realm of drug

development, chiral epoxides are crucial building blocks for synthesizing enantiomerically pure

active pharmaceutical ingredients (APIs).[7] The asymmetric synthesis of 1,2-Epoxy-7-octene
has been explored, and it has shown potential in inhibiting the growth of certain tumor cells in

preclinical studies.[8] This guide provides a comprehensive overview of its core

physicochemical properties, synthesis, and analytical characterization, offering a critical

resource for researchers leveraging this compound in their work.

Caption: Molecular structure of 1,2-Epoxy-7-octene.

Core Physicochemical Properties
The utility of 1,2-Epoxy-7-octene in experimental design is fundamentally governed by its

physical and chemical properties. It is a clear, colorless liquid with a characteristic low odor,

making it suitable for high-specification applications where aesthetics are important.[1] It is
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stable under recommended storage conditions, typically between 2°C and 8°C, but is

incompatible with strong oxidizing agents.[3][6][9][10]

A summary of its key quantitative properties is presented below for easy reference.

Property Value Source(s)

Molecular Formula C₈H₁₄O [1][5][9][11]

Molecular Weight 126.20 - 126.22 g/mol [1][9][11]

CAS Number 19600-63-6 [1][9]

Appearance Clear, colorless liquid [1][5]

Density 0.850 g/mL at 25°C [2][4][9][10][11]

Boiling Point
64-65°C at 18 mmHg; 167°C

(estimated)
[2][4][9]

Flash Point 38°C (100°F) [2][4][9][11]

Refractive Index 1.4335 - 1.4385 at 20°C [2][5]

Solubility

Not miscible in water.[2][3][4]

Soluble in chloroform and

methanol (slightly).[2]

[2][3][4]

Synthesis, Reactivity, and Applications
Synthetic Pathways
The primary route for synthesizing 1,2-Epoxy-7-octene is through the selective epoxidation of

1,7-octadiene. This reaction leverages the higher reactivity of one double bond over the other.

The choice of oxidizing agent and catalyst is critical to maximize the yield of the mono-epoxide

and minimize the formation of the diepoxide byproduct.[12]

Common methodologies include:

Catalytic Epoxidation: Utilizing catalysts such as those based on molybdenum complexes in

the presence of an oxygen source like tert-Butyl hydroperoxide (TBHP).[13]
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Biocatalytic Epoxidation: Employing enzymes from microorganisms like Pseudomonas

oleovorans, which can perform highly selective epoxidations under mild conditions.[14][15]

The rationale behind using a molar excess of the diene starting material is to statistically favor

the mono-epoxidation reaction, thereby reducing the probability of the second double bond

reacting.[12]

Synthesis Workflow

1,7-Octadiene + Oxidizing Agent

Batch Reactor with Catalyst (e.g., Mo-complex)

Controlled Temperature & Time

Aqueous Workup / Quenching

Distillation under Reduced Pressure

1,2-Epoxy-7-octene (Purity ≥96%)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1,2-Epoxy-7-octene.
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Reactivity and Applications
The molecule's dual functionality is the cornerstone of its utility.[1] The epoxide ring is

susceptible to nucleophilic ring-opening reactions, a cornerstone of epoxy chemistry, while the

terminal double bond can participate in a wide range of olefin reactions (e.g., hydrogenation,

metathesis, polymerization).

This reactivity profile makes it a valuable component in:

Polymer and Materials Science: It can act as a reactive diluent in epoxy resin formulations,

lowering viscosity while integrating into the polymer backbone during curing.[1] Its aliphatic

chain enhances flexibility and impact resistance in coatings and adhesives.[1] It is also

compatible with polyurethane and acrylate systems.[1][16]

Organic Synthesis Intermediate: It serves as a precursor for more complex molecules. The

epoxide can be opened to install various functional groups, and the alkene can be further

elaborated, making it a key building block in multi-step syntheses.[3][4][5][6]

Pharmaceutical Development: Chiral versions of functionalized epoxides are critical for

constructing stereospecific centers in drug molecules.[7] The asymmetric synthesis of 1,2-
epoxy-7-octene has been shown to produce a compound with anti-tumor activity in hamster

cells, highlighting its potential as a pharmacophore or a chiral intermediate in drug discovery.

[8]

Analytical Characterization: A Self-Validating
System
Confirming the identity, purity, and structure of 1,2-Epoxy-7-octene requires a multi-technique

analytical approach. Each method provides orthogonal data that, when combined, offers a high

degree of confidence in the material's quality.

Spectroscopic Methods
Infrared (IR) Spectroscopy: This technique is ideal for confirming the presence of the key

functional groups. The IR spectrum will exhibit characteristic peaks for the C-O-C stretching

of the epoxy ring, typically in the 1260 cm⁻¹ (symmetric ring breathing), 950-810 cm⁻¹
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(asymmetric stretch), and 880-750 cm⁻¹ (symmetric stretch) regions.[17] Additionally,

characteristic peaks for the terminal alkene C-H and C=C bonds will be present.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides detailed information about the hydrogen environments. Protons on the

epoxide ring are expected to appear in a distinct region of the spectrum (typically ~2.5-3.0

ppm). The vinyl protons of the terminal double bond will also have characteristic shifts and

coupling patterns. The remaining aliphatic chain protons will appear further upfield.

¹³C NMR: Confirms the carbon skeleton. The two carbons of the epoxide ring will have

unique chemical shifts, as will the two sp² hybridized carbons of the alkene.

Mass Spectrometry (MS): This technique determines the molecular weight of the compound.

The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular

weight of C₈H₁₄O (approx. 126.2 g/mol ).[1][9] The fragmentation pattern can also provide

structural information.

Chromatographic Methods
Gas Chromatography (GC): GC is the primary method for determining the purity of 1,2-
Epoxy-7-octene.[5] Due to its volatility, it is well-suited for this technique. A high-purity

sample will show a single major peak, with purity levels often exceeding 96-97%.[1][5][9]

Analytical Validation Workflow

Synthesized Product Purity Check (GC) Structural ConfirmationIf Purity ≥96%

IR (Functional Groups)

NMR (¹H, ¹³C)
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Caption: A self-validating analytical workflow for 1,2-Epoxy-7-octene.

Safety, Handling, and Storage
1,2-Epoxy-7-octene is classified as a flammable liquid and vapor.[4] It can cause skin and

serious eye irritation, and may cause respiratory irritation.[4] Therefore, appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical. All work should be conducted in a well-ventilated fume hood.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

oxidizing agents.[3][6] Recommended storage temperature is between 2-8°C.[9][10]

Hazard Class: UN1993, Hazard Class 3, Packing Group III for transport.[4]

Conclusion
1,2-Epoxy-7-octene is a uniquely versatile chemical intermediate whose value lies in the

orthogonal reactivity of its epoxide and alkene functionalities. Its well-defined physicochemical

properties, combined with established synthetic and analytical protocols, make it a reliable

building block for a wide array of applications. For researchers in materials science and drug

development, a thorough understanding of these properties is essential for harnessing its full

potential in the creation of novel polymers, advanced materials, and complex, stereochemically

defined pharmaceutical agents.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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